Cas no 49777-66-4 (2-acetylfuran-3-boronic acid)

• Product Name: 2-acetylfuran-3-boronic acid
• CAS No: 49777-66-4
• MF: C₆H₇BO₄
• MW: 153.928382158279
• MDL: MFCD06801665
• CID: 932796
• PubChem ID: 23423491
• Update Time: 2025-04-24

2-acetylfuran-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetylfuran-3-boronic acid
• (2-acetylfuran-3-yl)boronic acid
• 2-Acetylfuran-3-borsaeure
• 2-ACETYLFURAN-3-YLBORONIC ACID
• 2-acetyl-furan-3-boronic acid
• SCHEMBL436271
• DTXSID90633907
• MRVDHJBXDYRKMA-UHFFFAOYSA-N
• AB30029
• 2-Acetyl-3-furylboronic acid
• AKOS004116560
• 49777-66-4

• MDL： MFCD06801665
• Inchi： 1S/C6H7BO4/c1-4(8)6-5(7(9)10)2-3-11-6/h2-3,9-10H,1H3
• InChI Key： MRVDHJBXDYRKMA-UHFFFAOYSA-N
• SMILES： O1C=CC(B(O)O)=C1C(C)=O

Computed Properties

• Exact Mass: 154.04400
• Monoisotopic Mass: 154.0437389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.67000
• LogP: -0.83800

Additional information on 2-acetylfuran-3-boronic acid

Introduction to 2-acetylfuran-3-boronic acid (CAS No. 49777-66-4) in Modern Chemical and Pharmaceutical Research

2-acetylfuran-3-boronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 49777-66-4, is a specialized organoboron compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical development, and materials science. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures. Its unique structural features—comprising a furan ring substituted with an acetyl group at the 2-position and a boronic acid functionality at the 3-position—make it a valuable reagent for the preparation of biologically active molecules.

The utility of 2-acetylfuran-3-boronic acid stems from its ability to participate in palladium-catalyzed coupling reactions, enabling the formation of carbon-carbon bonds under mild conditions. This characteristic is particularly advantageous in drug discovery, where efficient and selective bond-forming reactions are essential for constructing target molecules with high precision. The boronic acid moiety, in particular, is renowned for its stability and compatibility with various coupling protocols, making it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, the application of 2-acetylfuran-3-boronic acid has been extended to the synthesis of advanced materials, including organic electronics and luminescent compounds. The furan ring, being electron-deficient, can be engineered to influence electronic properties, while the acetyl group introduces additional reactivity that can be leveraged for further functionalization. Such attributes have positioned this compound as a key building block in the design of innovative materials with tailored properties.

One of the most compelling aspects of 2-acetylfuran-3-boronic acid is its role in facilitating the development of small-molecule inhibitors targeting critical biological pathways. For instance, recent studies have demonstrated its utility in generating novel kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The ability to precisely modify molecular structures using this intermediate allows researchers to fine-tune pharmacophoric elements, enhancing binding affinity and selectivity. This underscores the importance of 2-acetylfuran-3-boronic acid as a cornerstone in modern medicinal chemistry.

The synthesis of 2-acetylfuran-3-boronic acid typically involves multi-step procedures that begin with the functionalization of furan derivatives. Advanced synthetic methodologies, such as transition-metal-catalyzed borylation followed by oxidation or hydrolysis steps, have been optimized to improve yield and purity. These advancements reflect the continuous refinement of synthetic techniques aimed at making complex boronic acids more accessible to researchers worldwide.

From a computational chemistry perspective, 2-acetylfuran-3-boronic acid has been extensively studied to understand its reactivity and mechanistic pathways. Molecular modeling simulations have provided insights into how electronic effects influence its participation in cross-coupling reactions, guiding experimental design and improving reaction outcomes. Such computational approaches are becoming increasingly integral to modern chemical research, complementing traditional wet-lab methodologies.

The pharmaceutical industry has also embraced 2-acetylfuran-3-boronic acid as a key intermediate in late-stage functionalization strategies. By integrating this compound into synthetic routes early on, drug developers can streamline processes while maintaining flexibility for subsequent modifications. This adaptability is crucial for navigating the complexities of drug discovery pipelines, where efficiency and scalability are paramount.

Moreover, environmental considerations have prompted investigations into greener synthetic routes for 2-acetylfuran-3-boronic acid. Catalytic systems that minimize waste and energy consumption are being explored, aligning with broader sustainability goals in chemical manufacturing. Such efforts not only enhance cost-effectiveness but also contribute to reducing the ecological footprint of pharmaceutical production.

In conclusion, 2-acetylfuran-3-boronic acid (CAS No. 49777-66-4) represents a cornerstone compound in contemporary chemical research. Its multifaceted applications span synthetic organic chemistry, pharmaceutical development, material science, and computational studies. As research progresses, continued exploration into its reactivity and applications will undoubtedly yield further innovations across multiple scientific disciplines.